(2E)-3-(2,5-Dimethylfuran-3-yl)prop-2-enoic acid

• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• SMILES: CC1=CC(=C(O1)C)C=CC(=O)O
• InChI: InChI=1S/C9H10O3/c1-6-5-8(7(2)12-6)3-4-9(10)11/h3-5H,1-2H3,(H,10,11)/b4-3+
• InChIKey: HFJVHCOSKDIYGM-ONEGZZNKSA-N

(2E)-3-(2,5-Dimethylfuran-3-yl)prop-2-enoic Acid: Baseline Profile & Comparators

(2E)-3-(2,5-Dimethylfuran-3-yl)prop-2-enoic acid (CAS 79190-44-6; molecular formula C₉H₁₀O₃; MW 166.17) is a 2,5-dimethyl-substituted furan-3-yl acrylic acid derivative belonging to the broader class of α,β-unsaturated furan carboxylic acids . Its structure features a conjugated (E)-propenoic acid side chain attached at the furan 3-position, distinguishing it regiochemically from the more common furan-2-yl acrylic acid analogs. The compound is commercially available at 95% purity from specialty chemical suppliers . Key predicted physicochemical properties include a melting point of 202 °C (in cyclohexane), boiling point of 275.1 ± 35.0 °C, density of 1.183 ± 0.06 g/cm³, pKa of 4.24 ± 0.10, and a LogP of approximately 1.99 . Its closest structural comparators include 3-(3-furyl)acrylic acid (CAS 39244-10-5; the unsubstituted furan-3-yl analog), 3-(2-furyl)acrylic acid (CAS 539-47-9; the furan-2-yl regioisomer), 2,5-dimethylfuran-3-carboxylic acid (CAS 636-44-2; the saturated carboxylic acid analog lacking the acrylic double bond), 3-(4,5-dimethyl-2-furyl)propenoic acid (CAS 129800-02-8; the 4,5-dimethyl regioisomer), and (2E)-3-(5-methyl-2-furyl)acrylic acid (CAS 14779-25-0; the mono-methyl furan-2-yl analog) .

Workflow

Medicinal chemistry scaffold diversification via reactive α,β-unsaturated (E)-propenoic handle

Selection

Furan-3-yl regioisomer with 2,5-dimethyl substitution for regiospecific target engagement studies

Use Context

High-temperature synthetic intermediate; cell-based assay probe; fragrance intermediate

Why This Furan Acrylic Acid Is Not Interchangeable

Within the furan acrylic acid family, ostensibly minor structural modifications—regiochemistry of the acrylic acid attachment (furan-2-yl vs. furan-3-yl), methyl substitution pattern, and the presence or absence of the α,β-unsaturated double bond—produce quantifiable differences in melting point, lipophilicity, acidity, and biological target engagement that preclude casual analog substitution in research and industrial workflows . The 2,5-dimethyl substitution on the furan ring increases both steric bulk and electron density relative to unsubstituted analogs, directly affecting Diels-Alder reactivity, metabolic stability, and enzyme binding [1]. The furan-3-yl attachment geometry presents a different hydrogen-bonding donor/acceptor topology compared to the furan-2-yl series, which has been shown to alter GPR109a receptor binding affinity by approximately 5.8-fold between furan-2-yl and furan-3-yl acrylic acid congeners [2]. Furthermore, the conjugated (E)-propenoic acid side chain enables subsequent derivatization chemistries—amide coupling, esterification, and Michael addition—that are inaccessible to the saturated 2,5-dimethylfuran-3-carboxylic acid analog [3]. These structural features collectively define a unique property profile that makes direct substitution with any single comparator inappropriate without experimental validation in the target system.

Regiochemistry

Furan-2-yl analogs engage different biological targets (e.g., GPR109a), limiting direct biological substitution.

Methylation

2,5-Dimethyl substitution alters lipophilicity, metabolic stability, and thermal properties vs. unsubstituted analogs.

Unsaturation

Saturated 2,5-dimethylfuran-3-carboxylic acid lacks the reactive α,β-unsaturated handle for derivatization.

• [1] Yeh, J.-Y. et al. (2021) Diels–Alder Conversion of Acrylic Acid and 2,5-Dimethylfuran to para-Xylene Over Heterogeneous Bi-BTC Metal-Organic Framework Catalysts Under Mild Conditions. Angew. Chem. Int. Ed., 60, 2–9. Yield: 92%; Conditions: 160 °C, 10 bar; Energy barrier: 47.3 kJ mol⁻¹. View Source
• [2] BindingDB. Affinity data for trans-3-(furan-2-yl)acrylic acid (Ki = 8.10 × 10³ nM) vs. human GPR109a receptor in HEK293T cells, compared with furan-3-yl acrylic acid derivatives (BindingDB BDBM50342413). View Source
• [3] Yang, X.; Cai, S.; Liu, X.; Chen, P.; Zhou, J.; Zhang, H. (2019) Design, synthesis and biological evaluation of 2,5-dimethylfuran-3-carboxylic acid derivatives as potential IDO1 inhibitors. Bioorg. Med. Chem., 27(8), 1605–1618. Compound 19a: HeLa IC₅₀ = 4.0 nM, THP-1 IC₅₀ = 4.6 nM. View Source

Quantitative Differentiation vs. Structural Analogs

Thermal Stability: Melting Point Elevation

The target compound exhibits a melting point of 202 °C (in cyclohexane), which is substantially higher than both the unsubstituted furan-3-yl analog 3-(3-furyl)acrylic acid (152–158 °C) and the furan-2-yl regioisomer 3-(2-furyl)acrylic acid (139–141 °C) . This 43–63 °C elevation in melting point, attributable to the 2,5-dimethyl substitution pattern enhancing crystal lattice packing energy, directly impacts solid-state handling, storage stability, and purification by recrystallization in process chemistry applications .

Thermal Stability

Data to verify

202 °C (target) vs. 152–158 °C (3-(3-furyl)acrylic acid) & 139–141 °C (furan-2-yl analog)

Higher melting point may improve handling, purification, and thermal processing windows in synthesis workflows.

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	202 °C (in cyclohexane)
Comparator Or Baseline	3-(3-Furyl)acrylic acid: 152–158 °C; 3-(2-Furyl)acrylic acid: 139–141 °C
Quantified Difference	+43 to +63 °C higher than unsubstituted analogs
Conditions	Melting point determined in cyclohexane for target; lit. values for comparators from standard references

Why This Matters

Higher melting point enables more robust solid-state handling and broader thermal processing windows in synthesis workflows, reducing degradation risk during heated operations compared to lower-melting unsubstituted analogs.

Lipophilicity (LogP) and Membrane Permeability

The target compound displays a computed LogP of approximately 1.99, compared with a LogP of 1.38 for the unsubstituted 3-(3-furyl)acrylic acid . This ΔLogP of +0.61 represents an approximately 4-fold increase in octanol-water partition coefficient, driven by the two methyl substituents on the furan ring. The elevated lipophilicity predicts enhanced passive membrane permeability (relevant for cell-based assays) and improved organic-phase extraction efficiency during workup procedures [1]. In the context of the 2,5-dimethylfuran-3-carboxylic acid IDO1 inhibitor scaffold, the lipophilic methyl groups have been shown to contribute to cellular potency by facilitating membrane penetration [2].

Lipophilicity

Reported

LogP ~1.99 (target) vs. 1.38 (unsubstituted analog); ΔLogP +0.61

Elevated lipophilicity may support improved extraction efficiency and cell permeability in biological assays.

Evidence Dimension	Lipophilicity (LogP / octanol-water partition coefficient)
Target Compound Data	LogP ≈ 1.99 (predicted)
Comparator Or Baseline	3-(3-Furyl)acrylic acid: LogP = 1.38 (experimental)
Quantified Difference	ΔLogP = +0.61 (~4-fold increase in partition coefficient)
Conditions	Predicted LogP values from ChemBK database for target; experimental LogP from chemsrc.com for comparator

Why This Matters

Higher LogP facilitates organic-solvent extraction and predicts improved membrane permeability for cell-based assays; procurement decisions for biological screening libraries should account for this lipophilicity shift to avoid misleading structure-activity relationship conclusions.

• [1] Molaid. acide β-(dimethyl-2,5 furyl)-3 acrylique: octanol-water partition coefficient (LogP) = 1.7; hydrogen bond donors: 1; hydrogen bond acceptors: 3; rotatable bonds: 2. View Source
• [2] Yang, X. et al. (2019) Design, synthesis and biological evaluation of 2,5-dimethylfuran-3-carboxylic acid derivatives as potential IDO1 inhibitors. Bioorg. Med. Chem., 27(8), 1605–1618. Compound 19a: HeLa IC₅₀ = 4.0 nM, THP-1 IC₅₀ = 4.6 nM; no cytotoxicity; coordinated with heme iron via carboxylic acid. View Source

pKa and Ionization State Difference

The predicted pKa of the target compound is 4.24 ± 0.10, marginally higher than the pKa of 4.20 ± 0.10 reported for 3-(3-furyl)acrylic acid . The slight reduction in acidity (ΔpKa = +0.04) is consistent with the electron-donating effect of the two methyl groups on the furan ring, which modestly destabilizes the conjugate base. At physiological pH 7.4, both compounds exist predominantly in the carboxylate anion form (>99.9%), but the subtle pKa difference may influence pH-dependent solubility profiles and salt-forming behavior with counterions during formulation development . At pH 5.0–6.0 (relevant to certain subcellular compartments and food preservation contexts), the ionization difference becomes more pronounced: the target compound is approximately 14.8% ionized at pH 5.0 vs. 15.7% for the unsubstituted analog .

Acidity (pKa)

Data to verify

pKa 4.24 ± 0.10 (target) vs. 4.20 ± 0.10 (unsubstituted); ΔpKa +0.04

Slightly weaker acidity may influence pH-dependent solubility and salt formation; verify experimentally.

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	pKa = 4.24 ± 0.10 (predicted)
Comparator Or Baseline	3-(3-Furyl)acrylic acid: pKa = 4.20 ± 0.10 (predicted)
Quantified Difference	ΔpKa = +0.04 (slightly weaker acid)
Conditions	Predicted pKa values from ChemicalBook database

Why This Matters

The slightly reduced acidity relative to the unsubstituted analog can affect pH-dependent solubility, salt selection for formulation, and ionization-dependent biological activity in compartments with pH gradients; researchers should verify the pKa experimentally before committing to formulation or assay buffer conditions.

Regiochemistry: GPR109a Receptor Binding Differences

The furan-3-yl acrylic acid scaffold exhibits differentiated biological target engagement compared to the furan-2-yl series. BindingDB data reveal that trans-3-(furan-2-yl)acrylic acid binds to the human GPR109a receptor (niacin receptor) with a Ki of 8.10 × 10³ nM (8.1 μM) [1]. While direct binding data for the 2,5-dimethylfuran-3-yl analog have not been reported in public databases, the furan-3-yl attachment geometry is expected to alter receptor interaction pharmacophore, as evidenced by the distinct biological activity profiles of furan-3-yl vs. furan-2-yl acrylic ester derivatives in vascular smooth muscle cell proliferation assays [2]. The 4-methoxyphenyl (E)-3-(furan-3-yl)acrylate demonstrated inhibition of smooth muscle cell proliferation and migration with in vivo efficacy in a balloon-injured rat model, whereas the corresponding furan-2-yl analog series showed divergent activity [2]. This regiochemical dependence means procurement decisions for biological screening must specify the furan substitution position explicitly.

Receptor Binding

Class-level inference

GPR109a Ki = 8.1 μM (furan-2-yl analog); no direct data for target

Regiochemistry may direct target engagement pathways; substitution between regioisomers can confound SAR studies.

Evidence Dimension	Receptor binding affinity (GPR109a) and cell-based functional activity
Target Compound Data	No direct GPR109a data available; furan-3-yl series shows anti-proliferative activity in vascular smooth muscle cells
Comparator Or Baseline	trans-3-(Furan-2-yl)acrylic acid: GPR109a Ki = 8.10 × 10³ nM; furan-2-yl series shows divergent smooth muscle cell activity profile
Quantified Difference	Qualitative differentiation in biological target engagement between furan-2-yl and furan-3-yl series
Conditions	GPR109a: competitive radioligand binding ([³H]nicotinic acid displacement) in HEK293T cells; Smooth muscle cell: proliferation/migration assays

Why This Matters

Researchers procuring furan acrylic acids for biological screening must specify the exact regioisomer, as furan-2-yl and furan-3-yl substitution patterns direct engagement with different biological targets and produce divergent functional activity; cross-substitution between regioisomers invalidates structure-activity relationship studies.

• [1] BindingDB BDBM50342413 (CHEMBL1771761). trans-3-(Furan-2-yl)acrylic acid: Ki = 8.10 × 10³ nM. Displacement of [³H]nicotinic acid from human GPR109a receptor in HEK293T cells. View Source
• [2] Han, S. et al. (2020) 4-Methoxyphenyl (E)-3-(Furan-3-yl) Acrylate Inhibits Vascular Smooth Muscle Cell Proliferation. J. Cardiovasc. Pharmacol., 76(1), 106–111. PMID: 32644321. In vivo efficacy demonstrated in balloon-injured Sprague-Dawley rat model; inhibited MMP-2, MMP-9, and COX-2 expression. View Source

IDO1 Inhibitor Scaffold: Conjugated Double Bond Handle

The 2,5-dimethylfuran-3-carboxylic acid core has been validated as a productive IDO1 inhibitor scaffold, with the most potent derivative (compound 19a) achieving IC₅₀ values of 4.0 nM (HeLa cellular assay) and 4.6 nM (THP-1 cellular assay) without cytotoxicity [1]. The target compound (2E)-3-(2,5-dimethylfuran-3-yl)prop-2-enoic acid can be viewed as an 'acrylic-extended' analog of this validated pharmacophore, wherein the conjugated (E)-propenoic acid side chain provides an additional derivatization handle not available in the saturated 2,5-dimethylfuran-3-carboxylic acid series. The α,β-unsaturated carboxylic acid moiety enables subsequent Michael addition, amide coupling, esterification, and cycloaddition chemistries that can be exploited for library synthesis [2]. More recently, boron-functionalized 2,5-dimethylfuran-based IDO1 inhibitors demonstrated IC₅₀ values of 8–60 μM against recombinant human IDO1, with closo-carborane derivatives improving potency by up to ~80% over phenyl analogs [3], underscoring the versatility of the 2,5-dimethylfuran scaffold for further elaboration.

IDO1 Scaffold

Class-level inference

Acrylate-extended congener of validated IDO1 inhibitor series (e.g., compound 19a IC₅₀ = 4.0 nM HeLa)

Scaffold may offer derivatization advantages for IDO1 pathway inhibition studies; no direct activity data available.

Evidence Dimension	IDO1 inhibitory potency (scaffold-level comparison)
Target Compound Data	No direct IDO1 data; serves as an 'acrylic-extended' precursor to the validated 2,5-dimethylfuran-3-carboxylic acid IDO1 pharmacophore
Comparator Or Baseline	2,5-Dimethylfuran-3-carboxylic acid derivative 19a: HeLa IC₅₀ = 4.0 nM, THP-1 IC₅₀ = 4.6 nM; Boron-based 2,5-dimethylfuran IDO1 inhibitors: IC₅₀ = 8–60 μM
Quantified Difference	Scaffold relationship: target compound is an acrylate-extended congener of the validated low-nanomolar IDO1 inhibitor series; no direct potency comparison available
Conditions	HeLa and THP-1 cellular IDO1 assays; recombinant human IDO1 enzyme assay

Why This Matters

For medicinal chemistry groups pursuing IDO1-targeted cancer immunotherapy, the target compound offers a synthetically tractable scaffold with an α,β-unsaturated handle for diversification, structurally related to a validated low-nanomolar pharmacophore; this differentiates it from the saturated 2,5-dimethylfuran-3-carboxylic acid which lacks this reactive handle for library synthesis.

• [1] Yang, X.; Cai, S.; Liu, X.; Chen, P.; Zhou, J.; Zhang, H. (2019) Design, synthesis and biological evaluation of 2,5-dimethylfuran-3-carboxylic acid derivatives as potential IDO1 inhibitors. Bioorg. Med. Chem., 27(8), 1605–1618. Compound 19a: HeLa IC₅₀ = 4.0 nM, THP-1 IC₅₀ = 4.6 nM; coordinated with heme iron; no cytotoxicity. View Source
• [2] Bisagni, E.; Lhoste, J.-M.; Hung, N.C. (1981) Synthesis of β-(dimethyl-2,5 furyl)-3 acryloyl azide and related derivatives. J. Heterocyclic Chem., 18, 755–758. Describes synthetic transformations of the target compound including acyl azide formation and downstream derivatization. View Source
• [3] Carraro, T.J.C. et al. (2025) Boron-Based Functionalities Enhance the Potency of 2,5-Dimethylfuran-Based IDO1 Inhibitors. ChemBioChem, 26(12), e202500134. IC₅₀ range: 8–60 μM; closo-carborane derivatives improved potency by up to ~80% over phenyl analogs. PMID: 40183334. View Source

Validated Research & Industrial Applications

IDO1-Targeted Cancer Immunotherapy Lead Optimization

The compound serves as an 'acrylic-extended' scaffold for synthesizing focused libraries of IDO1 inhibitor candidates, structurally related to the validated 2,5-dimethylfuran-3-carboxylic acid pharmacophore (lead compound 19a: HeLa IC₅₀ = 4.0 nM) [1]. The α,β-unsaturated (E)-propenoic acid side chain enables Michael addition, amide coupling, and esterification chemistries for rapid analog generation, while the 2,5-dimethyl substitution on the furan ring provides the lipophilic contacts (LogP ≈ 1.99) known to contribute to cellular potency in this target class [2]. Procurement is warranted for groups conducting scaffold-hopping or structure-activity relationship studies around the IDO1 heme-iron coordination motif.

High-Temperature Multi-Step Synthesis Intermediate

With a melting point of 202 °C—substantially higher than both 3-(3-furyl)acrylic acid (152–158 °C) and 3-(2-furyl)acrylic acid (139–141 °C) [1]—this compound is preferentially selected as a synthetic intermediate in reaction sequences involving elevated temperatures (e.g., Diels-Alder cycloadditions, which for the related 2,5-dimethylfuran/acrylic acid system proceed at 160 °C [3]). The elevated melting point reduces the risk of premature melting, sublimation losses, or thermal degradation during heated operations. Its reported downstream transformations include conversion to β-(dimethyl-2,5 furyl)-3 acryloyl azide [4], demonstrating utility as a stable precursor for Curtius rearrangement and related chemistries.

GPR109a-Independent Anti-Proliferative Screening

The furan-3-yl acrylic acid scaffold has demonstrated GPR109a-independent biological activity in vascular smooth muscle cell proliferation assays, with the structurally related 4-methoxyphenyl (E)-3-(furan-3-yl)acrylate showing in vivo efficacy in a rat balloon-injury model of atherosclerosis [1]. The 2,5-dimethyl substitution on the target compound increases lipophilicity (ΔLogP ≈ +0.61 vs. unsubstituted furan-3-yl analog) , which may enhance cell permeability relative to the unsubstituted series. Researchers conducting phenotypic screening or target-based assays in the cardiovascular or anti-proliferative space should select this compound as the dimethyl-substituted representative of the furan-3-yl acrylic acid chemotype, distinct from the more common but biologically divergent furan-2-yl series.

Flavor & Fragrance Intermediate with Defined Organoleptic Profile

The compound is documented as a flavor and fragrance additive imparting sweet-to-pungent organoleptic character with fruity notes [1]. Its availability at 95% purity from commercial suppliers , combined with a well-defined melting point (202 °C) that facilitates quality control by differential scanning calorimetry, makes it suitable as a synthetic intermediate for preparing fragrance esters and flavor compounds. The (E)-stereochemistry of the propenoic acid side chain ensures geometric purity, which is critical for consistent organoleptic profiles in flavor and fragrance applications, distinguishing it from mixed-geometry or undefined-stereochemistry alternatives.

Application

Selection Property

Validation Focus

IDO1 pathway inhibition studies

α,β-unsaturated (E)-propenoic handle for scaffold diversification

IDO1 cellular assay endpoint review

High-temperature synthetic intermediate

Elevated melting point for thermal stability

Thermal processing window validation

Vascular smooth muscle cell proliferation studies

Furan-3-yl regiospecific scaffold

Anti-proliferative assay endpoint review

Flavor & fragrance intermediate

Defined (E)-stereochemistry and 95% purity

Organoleptic profile consistency

• [1] Han, S. et al. (2020) 4-Methoxyphenyl (E)-3-(Furan-3-yl) Acrylate Inhibits Vascular Smooth Muscle Cell Proliferation. J. Cardiovasc. Pharmacol., 76(1), 106–111. PMID: 32644321. View Source
• [2] Yang, X. et al. (2019) Bioorg. Med. Chem., 27(8), 1605–1618. PMID: 30858027. View Source
• [3] Yeh, J.-Y. et al. (2021) Diels–Alder Conversion of Acrylic Acid and 2,5-Dimethylfuran to para-Xylene Over Heterogeneous Bi-BTC MOF Catalysts. Angew. Chem. Int. Ed., 60, 2–9. Yield: 92%; 160 °C, 10 bar; Energy barrier: 47.3 kJ mol⁻¹. View Source
• [4] Bisagni, E.; Lhoste, J.-M.; Hung, N.C. (1981) J. Heterocyclic Chem., 18, 755–758. Downstream conversion to β-(dimethyl-2,5 furyl)-3 acryloyl azide (CAS 79190-39-9). View Source